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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the construction and application of a linear
Halbach array using BX048 neodymium magnets. A Halbach array is a specific arrangement of
permanent magnets that concentrates the magnetic field on one side while canceling it on the
other, a principle known as "one-sided flux."[1][2][3] This property is highly advantageous in
various scientific applications, including magnetic separation, particle manipulation, and the
development of high-efficiency electric motors and sensors.[1][4]

These application notes offer the necessary protocols for safely assembling a Halbach array
and suggest potential uses in research and drug development.

BX048 Neodymium Magnet Specifications

The BX048 magnet is a high-strength neodymium (NdFeB) block magnet, which is ideal for
constructing powerful magnetic arrays.[5][6] Its specifications are critical for design and
application purposes.
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Specification Value

Material Grade N42 NdFeB[5][7]

_ _ 1"x 0.5"x 0.25" (25.4 mm x 12.7 mm x 6.35
Dimensions (Lx W x T)

mm)[7][8]
Tolerances +0.004" (0.1 mm)[5][7]
Coating Nickel-Copper-Nickel (Ni-Cu-Ni)[6][7]
Magnetization Direction Through Thickness[5][7]
Pull Force (Case 1) ~18.71 Ibs (8.49 kg)[5][8]
Surface Field ~4876 - 5876 Gauss[7][8]
Maximum Operating Temp 176°F (80°C)[7]
Weight ~0.54 0z (15.4 g)[5][8]

Safety Protocols for Handling Neodymium Magnets

Neodymium magnets are exceptionally powerful and can be hazardous if mishandled.[9] Their
brittle nature means they can chip or shatter if allowed to snap together, sending sharp
fragments flying.[10][11] Adherence to strict safety protocols is mandatory.

Core Safety Procedures:

» Personal Protective Equipment (PPE): Always wear safety goggles and heavy-duty gloves.
[9][11][12] For larger magnets, steel-toed boots are recommended to prevent injury from
dropped magnets.[11]

e Handling: Handle magnets one at a time.[11][12] To separate magnets, slide them apart
sideways rather than trying to pull them directly apart.[12]

o Keep a Safe Distance: Maintain a significant distance between the magnets and any
electronic devices (computers, phones), credit cards, and medical implants like pacemakers,
which can be damaged or disrupted by strong magnetic fields.[9][10][13]
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» Controlled Environment: Work in an area clear of any ferrous metal objects or tools that
could be suddenly and forcefully attracted to the magnets.[9][12] A non-metallic workbench is
ideal.[9]

o Storage: Store magnets in a cool, dry place using non-magnetic spacers (e.g., wood, plastic)
to keep them separated.[10][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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